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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B3417655

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety
protocols and logistical plans for 2-Hydroxybutanamide, fostering a secure laboratory
environment.

Chemical Identifier:

« Name: 2-Hydroxybutanamide

« CAS Number: 1113-58-2[1][2][3]

« Molecular Formula: C4HONO2[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Hydroxybutanamide is classified as a hazardous substance with the following risk profile:

Harmful if swallowed[1][4][5]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory to

minimize exposure and ensure personal safety.

PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin
exposure.[6] Nitrile, latex, or
vinyl gloves are suitable
options.[7]

Eye and Face Protection

Safety goggles and face shield

Use tight-sealing safety
goggles.[6] A face protection
shield is also recommended.[6]

Skin and Body Protection

Protective clothing

Wear appropriate protective
clothing to prevent skin
exposure.[6] A lab coat or

coveralls should be worn.

Respiratory Protection

NIOSH/MSHA or EN 149

approved respirator

Use a respirator if exposure
limits are exceeded or if
irritation or other symptoms are
experienced.[6] An organic
gases and vapors filter (Type

A, Brown) is recommended.[6]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

o Ensure adequate ventilation in the work area.[4][6]

e Avoid contact with skin, eyes, and clothing.[4][6]

e Do not ingest or inhale the substance.[6]
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» Keep away from open flames, hot surfaces, and sources of ignition.[6]
e Wash hands thoroughly after handling.[4]

Storage:

Store in a dry, cool, and well-ventilated place.[6]

Keep containers tightly closed.[6]

Store away from heat, sparks, and flame.[6]

Incompatible with strong oxidizing agents.[6]

Disposal Plan

Dispose of 2-Hydroxybutanamide and its containers in accordance with local, regional, and
national hazardous waste regulations.

Procedure:
o Collect waste in a suitable, closed container labeled for chemical waste.[6]

o Consult with your institution's Environmental Health and Safety (EHSO) department for
specific disposal procedures.

» Do not dispose of down the drain unless neutralized and permitted by local regulations.[8]

o For spills, soak up with an inert absorbent material and place in a suitable, closed container
for disposal.[6]

Workflow for Handling and Disposal of 2-
Hydroxybutanamide

Caption: Workflow for the safe handling and disposal of 2-Hydroxybutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxybutanamide | C4H9NO2 | CID 10197643 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Cas 1113-58-2,Butanamide, 2-hydroxy- | lookchem [lookchem.com]
e 3. 2-Hydroxybutanamide | lookchem [lookchem.com]

e 4. aksci.com [aksci.com]

e 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. fishersci.com [fishersci.com]

o 7. Personal Protective Equipment and Chemistry - Chemical Safety Facts
[chemicalsafetyfacts.org]

e 8. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Hydroxybutanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3417655#personal-protective-equipment-for-
handling-2-hydroxybutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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